Cas no 1004193-58-1 (1-(2,6-dichlorophenyl)methyl-4-isothiocyanato-3,5-dimethyl-1H-pyrazole)
1004193-58-1 structure
Product Name:1-(2,6-dichlorophenyl)methyl-4-isothiocyanato-3,5-dimethyl-1H-pyrazole
CAS No:1004193-58-1
MF:C13H11Cl2N3S
MW:312.217539072037
MDL:MFCD04968752
CID:3058483
PubChem ID:7017393
Update Time:2025-04-21
1-(2,6-dichlorophenyl)methyl-4-isothiocyanato-3,5-dimethyl-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,6-Dichloro-benzyl)-4-isothiocyanato-3,5-dimethyl-1H-pyrazole
- AKOS B017713
- ART-CHEM-BB B017713
- 1-(2,6-dichlorophenyl)methyl-4-isothiocyanato-3,5-dimethyl-1H-pyrazole
- AKOS000307559
- 1004193-58-1
- EN300-229249
- STK313267
- 1-[(2,6-dichlorophenyl)methyl]-4-isothiocyanato-3,5-dimethyl-1H-pyrazole
- BBL039284
- 1-(2,6-dichlorobenzyl)-4-isothiocyanato-3,5-dimethyl-1H-pyrazole
- 1-[(2,6-dichlorophenyl)methyl]-4-isothiocyanato-3,5-dimethylpyrazole
-
- MDL: MFCD04968752
- Inchi: 1S/C13H11Cl2N3S/c1-8-13(16-7-19)9(2)18(17-8)6-10-11(14)4-3-5-12(10)15/h3-5H,6H2,1-2H3
- InChI Key: UWFRWFSXPIFLBC-UHFFFAOYSA-N
- SMILES: ClC1C=CC=C(C=1CN1C(C)=C(C(C)=N1)N=C=S)Cl
Computed Properties
- Exact Mass: 311.0050739Da
- Monoisotopic Mass: 311.0050739Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 352
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 62.3Ų
1-(2,6-dichlorophenyl)methyl-4-isothiocyanato-3,5-dimethyl-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-229249-0.05g |
1-[(2,6-dichlorophenyl)methyl]-4-isothiocyanato-3,5-dimethyl-1H-pyrazole |
1004193-58-1 | 95% | 0.05g |
$612.0 | 2024-06-20 | |
| Enamine | EN300-229249-0.1g |
1-[(2,6-dichlorophenyl)methyl]-4-isothiocyanato-3,5-dimethyl-1H-pyrazole |
1004193-58-1 | 95% | 0.1g |
$640.0 | 2024-06-20 | |
| Enamine | EN300-229249-0.25g |
1-[(2,6-dichlorophenyl)methyl]-4-isothiocyanato-3,5-dimethyl-1H-pyrazole |
1004193-58-1 | 95% | 0.25g |
$670.0 | 2024-06-20 | |
| Enamine | EN300-229249-0.5g |
1-[(2,6-dichlorophenyl)methyl]-4-isothiocyanato-3,5-dimethyl-1H-pyrazole |
1004193-58-1 | 95% | 0.5g |
$699.0 | 2024-06-20 | |
| Enamine | EN300-229249-1.0g |
1-[(2,6-dichlorophenyl)methyl]-4-isothiocyanato-3,5-dimethyl-1H-pyrazole |
1004193-58-1 | 95% | 1.0g |
$728.0 | 2024-06-20 | |
| Enamine | EN300-229249-2.5g |
1-[(2,6-dichlorophenyl)methyl]-4-isothiocyanato-3,5-dimethyl-1H-pyrazole |
1004193-58-1 | 95% | 2.5g |
$1428.0 | 2024-06-20 | |
| Enamine | EN300-229249-5.0g |
1-[(2,6-dichlorophenyl)methyl]-4-isothiocyanato-3,5-dimethyl-1H-pyrazole |
1004193-58-1 | 95% | 5.0g |
$2110.0 | 2024-06-20 | |
| Enamine | EN300-229249-10.0g |
1-[(2,6-dichlorophenyl)methyl]-4-isothiocyanato-3,5-dimethyl-1H-pyrazole |
1004193-58-1 | 95% | 10.0g |
$3131.0 | 2024-06-20 | |
| Enamine | EN300-229249-1g |
1-[(2,6-dichlorophenyl)methyl]-4-isothiocyanato-3,5-dimethyl-1H-pyrazole |
1004193-58-1 | 1g |
$728.0 | 2023-09-15 | ||
| Enamine | EN300-229249-5g |
1-[(2,6-dichlorophenyl)methyl]-4-isothiocyanato-3,5-dimethyl-1H-pyrazole |
1004193-58-1 | 5g |
$2110.0 | 2023-09-15 |
1-(2,6-dichlorophenyl)methyl-4-isothiocyanato-3,5-dimethyl-1H-pyrazole Related Literature
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
1004193-58-1 (1-(2,6-dichlorophenyl)methyl-4-isothiocyanato-3,5-dimethyl-1H-pyrazole) Related Products
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